Cas no 61876-30-0 (N-[1-(1-adamantyl)ethyl]pyridine-3-carboxamide)

N-[1-(1-adamantyl)ethyl]pyridine-3-carboxamide structure
61876-30-0 structure
Product name:N-[1-(1-adamantyl)ethyl]pyridine-3-carboxamide
CAS No:61876-30-0
MF:C18H24N2O
MW:284.395964622498
CID:1630686
PubChem ID:64418

N-[1-(1-adamantyl)ethyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[1-(1-adamantyl)ethyl]pyridine-3-carboxamide
    • N-(1-(1-Adamantyl)ethyl)nicotinamide
    • BRN 0413298
    • N-[1-(1-Adamantyl)ethyl]nicotinamide
    • 3-Pyridinecarboxamide, N-(1-tricyclo(3.3.1.1(sup 3,7))dec-1-ylethyl)-
    • ST062785
    • Oprea1_260808
    • Oprea1_257692
    • Nicotinamide, N-(1-(1-adamantyl)ethyl)-
    • N-(1-adamantan-1-yl-ethyl)-nicotinamide
    • CTK5B3947
    • N-(1-(1-Adamantyl)ethyl)nicotinamide; BRN 0413298; N-[1-(1-Adamantyl)ethyl]nicotinamide; 3-Pyridinecarboxamide, N-(1-tricyclo(3.3.1.1(sup 3,7))dec-1-ylethyl)-; ST062785; Oprea1_260808; Oprea1_257692; Nicotinamide, N-(1-(1-adamantyl)ethyl)-; N-(1-adamantan-1-yl-ethyl)-nicotinamide; CTK5B3947;
    • DTXSID10977431
    • AKOS003748151
    • Z26512196
    • 61876-30-0
    • AKOS016860120
    • SR-01000323224
    • SR-01000323224-1
    • AKOS000443625
    • N-[1-(adamantan-1-yl)ethyl]nicotinamide
    • N-[1-(Adamantan-1-yl)ethyl]pyridine-3-carboximidic acid
    • Inchi: InChI=1S/C18H24N2O/c1-12(20-17(21)16-3-2-4-19-11-16)18-8-13-5-14(9-18)7-15(6-13)10-18/h2-4,11-15H,5-10H2,1H3,(H,20,21)
    • InChI Key: TYWKELVKYPGOOX-UHFFFAOYSA-N
    • SMILES: CC(C12CC3CC(C1)CC(C3)C2)NC(=O)C4=CN=CC=C4

Computed Properties

  • Exact Mass: 284.18902
  • Monoisotopic Mass: 284.188863
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 42

Experimental Properties

  • Density: 1.147
  • Boiling Point: 479.3°C at 760 mmHg
  • Flash Point: 243.7°C
  • Refractive Index: 1.581
  • PSA: 41.99

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